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Compound of Interest

Compound Name: Tnik-IN-5

Cat. No.: B15145013 Get Quote

Introduction
Tnik-IN-5 is a potent and specific small molecule inhibitor of Traf2- and Nck-interacting kinase

(TNIK).[1][2] With an IC50 of 0.05 μM, it effectively inhibits Wnt signaling, making it a valuable

tool for research in areas such as colorectal cancer.[1][2] TNIK is a serine/threonine kinase that

functions as a crucial activator of the Wnt signaling pathway.[3] It is also involved in the c-Jun

N-terminal kinase (JNK) pathway and plays a role in regulating the actin cytoskeleton.[4][5]

These application notes provide a detailed protocol for the preparation, storage, and handling

of Tnik-IN-5 stock solutions for in vitro and in vivo research applications.

Data Presentation
A summary of the key quantitative data for Tnik-IN-5 is provided in the table below for easy

reference.

Property Value Reference

Molecular Weight 371.39 g/mol [1]

Molecular Formula C22H17N3O3 [1]

IC50 (TNIK) 0.05 µM [1][2]

Purity 99.58% [1]

Appearance Solid [1]
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Experimental Protocols
1. Materials and Equipment

Tnik-IN-5 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips

Personal protective equipment (lab coat, gloves, safety glasses)

2. Preparation of a 10 mM Tnik-IN-5 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tnik-IN-5 in DMSO. This

is a common starting concentration for many in vitro assays.

Calculate the required mass of Tnik-IN-5:

To prepare 1 mL of a 10 mM stock solution, you will need 3.7139 mg of Tnik-IN-5.

Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) * (371.39 g/mol ) * (1000 mg/g) = 3.7139

mg

Weighing the Tnik-IN-5 powder:

Carefully weigh out the calculated amount of Tnik-IN-5 powder and place it in a sterile

microcentrifuge tube.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the Tnik-IN-5 powder. For example, to prepare a 10 mM solution with 3.7139 mg of Tnik-
IN-5, add 1 mL of DMSO.
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Vortex the solution until the Tnik-IN-5 is completely dissolved. Gentle warming may be

required for some compounds, but it is best to consult the manufacturer's datasheet for

specific recommendations.

Aliquoting and Storage:

Once the Tnik-IN-5 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw

cycles.

For long-term storage, store the aliquots at -80°C for up to 6 months.[2]

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[2]

3. Preparation of Working Solutions

For cell-based assays, the 10 mM DMSO stock solution can be further diluted in cell culture

medium to the desired final concentration. It is important to ensure that the final concentration

of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced toxicity.

Mandatory Visualization
TNIK Signaling Pathway

The following diagram illustrates the central role of TNIK in the Wnt signaling pathway. TNIK is

shown to interact with and phosphorylate TCF4, a key transcription factor in this pathway. The

inhibition of TNIK by Tnik-IN-5 blocks this interaction, leading to the downregulation of Wnt

target genes.

Caption: Role of TNIK in the Wnt signaling pathway and its inhibition by Tnik-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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